Cas no 920025-03-2 (1,2-Diphenylethane-1,2-dione;hydrate)

• Product Name: 1,2-Diphenylethane-1,2-dione;hydrate
• CAS No: 920025-03-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 747778
• Update Time: 2023-08-03

1,2-Diphenylethane-1,2-dione;hydrate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1,2-diphenyl-, hydrate (1:?)
• 1,2-diphenylethane-1,2-dione,hydrate
• Diphenylethane-1,2-dione--water (1/1)
• 1,2-Diphenylethane-1,2-dione;hydrate

• Inchi： 1S/C14H10O2.H2O/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;/h1-10H;1H2
• InChI Key： WEGMAIACVUKKDD-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 35.1